Cas no 212204-35-8 (tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate)

• Product Name: tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate
• CAS No: 212204-35-8
• MF: C₁₁H₂₂ClNO₄S
• MW: 299.814681529999
• CID: 5705966
• PubChem ID: 102439404
• Update Time: 2025-06-11

tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1577652
• 212204-35-8
• tert-ButylN-[(2S)-1-(chlorosulfonyl)-4-methylpentan-2-yl]carbamate
• tert-Butyl N-[(2S)-1-(chlorosulfonyl)-4-methylpentan-2-yl]carbamate
• Carbamic acid, N-[(1S)-1-[(chlorosulfonyl)methyl]-3-methylbutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate

• Inchi： 1S/C11H22ClNO4S/c1-8(2)6-9(7-18(12,15)16)13-10(14)17-11(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,14)/t9-/m0/s1
• InChI Key： AEIPDSKCFXCJNG-VIFPVBQESA-N
• SMILES： ClS(C[C@H](CC(C)C)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 299.0958071g/mol
• Monoisotopic Mass: 299.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 382.0±25.0 °C(Predicted)
• pka: 11.29±0.46(Predicted)

Additional information on tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate

Recent Advances in the Application of tert-Butyl N-(2S)-1-(Chlorosulfonyl)-4-Methylpentan-2-Ylcarbamate (CAS: 212204-35-8) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate (CAS: 212204-35-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest developments involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate in the synthesis of peptidomimetics and protease inhibitors. Its unique structural features, including the chlorosulfonyl group and the tert-butyl carbamate moiety, make it a valuable building block for constructing complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of novel cathepsin K inhibitors, showcasing its potential in targeting osteoporosis and other bone-related disorders.

In addition to its synthetic applications, mechanistic studies have elucidated the compound's reactivity in nucleophilic substitution reactions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its intermediates and byproducts, providing deeper insights into its reaction pathways. These findings are critical for optimizing its use in large-scale pharmaceutical production and minimizing unwanted side reactions.

Furthermore, the compound's potential in drug discovery has been explored in the context of covalent inhibitors. A recent preprint on bioRxiv detailed its incorporation into irreversible inhibitors targeting SARS-CoV-2 main protease, highlighting its utility in addressing emerging viral threats. The study reported enhanced inhibitory potency and selectivity, underscoring the importance of this intermediate in the development of next-generation antiviral agents.

Looking ahead, ongoing research aims to expand the applications of tert-butyl N-(2S)-1-(chlorosulfonyl)-4-methylpentan-2-ylcarbamate in targeted drug delivery systems and prodrug design. Collaborative efforts between academic and industrial researchers are expected to yield innovative solutions for overcoming challenges related to bioavailability and metabolic stability. As the field progresses, this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical sciences.